Cas no 1086600-40-9 (4-(2-Bromo-4-fluorobenzyl)morpholine)
4-(2-Bromo-4-fluorobenzyl)morpholine is a brominated and fluorinated morpholine derivative with applications in pharmaceutical and agrochemical research. The compound features a morpholine ring linked to a 2-bromo-4-fluorobenzyl group, providing a versatile scaffold for further functionalization. Its structural properties make it valuable as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise modifications. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications.
1086600-40-9 structure
Product Name:4-(2-Bromo-4-fluorobenzyl)morpholine
CAS No:1086600-40-9
MF:C11H13BrFNO
MW:274.129425764084
MDL:MFCD14647294
CID:1039276
PubChem ID:51075174
Update Time:2025-06-08
4-(2-Bromo-4-fluorobenzyl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Bromo-4-fluorobenzyl)morpholine
- 2-BroMo-4-fluoro-1-(MorpholinoMethyl)benzene
- 4-[(2-bromo-4-fluorophenyl)methyl]morpholine
- AKOS006040214
- Z230668564
- MFCD14647294
- 4-(2-Bromo-4-fluoro-benzyl)-morpholine
- AM86288
- CS-0440580
- A895205
- 1086600-40-9
- BS-25716
- DTXSID20679772
- SCHEMBL1344042
- JRIHSKPSHQDJMT-UHFFFAOYSA-N
-
- MDL: MFCD14647294
- Inchi: 1S/C11H13BrFNO/c12-11-7-10(13)2-1-9(11)8-14-3-5-15-6-4-14/h1-2,7H,3-6,8H2
- InChI Key: JRIHSKPSHQDJMT-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1CN1CCOCC1)F
Computed Properties
- Exact Mass: 273.01600
- Monoisotopic Mass: 273.01645g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47000
- LogP: 2.35830
4-(2-Bromo-4-fluorobenzyl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM163642-5g |
4-(2-Bromo-4-fluorobenzyl)morpholine |
1086600-40-9 | 95% | 5g |
$427 | 2021-08-05 | |
| Chemenu | CM163642-10g |
4-(2-Bromo-4-fluorobenzyl)morpholine |
1086600-40-9 | 95% | 10g |
$746 | 2021-08-05 | |
| TRC | B961503-50mg |
4-(2-Bromo-4-fluorobenzyl)morpholine |
1086600-40-9 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B961503-100mg |
4-(2-Bromo-4-fluorobenzyl)morpholine |
1086600-40-9 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B961503-500mg |
4-(2-Bromo-4-fluorobenzyl)morpholine |
1086600-40-9 | 500mg |
$ 210.00 | 2022-06-06 | ||
| abcr | AB312106-1 g |
2-Bromo-4-fluoro-1-(morpholinomethyl)benzene; 98% |
1086600-40-9 | 1 g |
€314.00 | 2023-07-19 | ||
| abcr | AB312106-5 g |
2-Bromo-4-fluoro-1-(morpholinomethyl)benzene; 98% |
1086600-40-9 | 5 g |
€858.00 | 2023-07-19 | ||
| Chemenu | CM163642-5g |
4-(2-Bromo-4-fluorobenzyl)morpholine |
1086600-40-9 | 95% | 5g |
$443 | 2023-02-19 | |
| Fluorochem | 217207-1g |
4-(2-Bromo-4-fluorobenzyl)morpholine |
1086600-40-9 | 95% | 1g |
£200.00 | 2022-03-01 | |
| Fluorochem | 217207-5g |
4-(2-Bromo-4-fluorobenzyl)morpholine |
1086600-40-9 | 95% | 5g |
£600.00 | 2022-03-01 |
4-(2-Bromo-4-fluorobenzyl)morpholine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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